![molecular formula C10H13ClN2 B138485 Tryptamine-d4 Hydrochloride CAS No. 340257-60-5](/img/structure/B138485.png)
Tryptamine-d4 Hydrochloride
Overview
Description
Tryptamine-d4 hydrochloride is the deuterium labeled Tryptamine hydrochloride . Tryptamine hydrochloride, a monoamine alkaloid, similar to other trace amines, is believed to play a role as a neuromodulator or neurotransmitter . It is intended for use as an internal standard for the quantification of tryptamine by GC- or LC-MS .
Synthesis Analysis
Tryptamine synthesis can be achieved by Iron Porphyrin Catalyzed C−H Functionalization of Indoles with Diazoacetonitrile . This process streamlines the synthesis of valuable tryptamines for applications in total synthesis and drug discovery .Molecular Structure Analysis
The chemical formula of Tryptamine-d4 Hydrochloride is C10H9D4ClN2 . The structure of tryptamine is a combination of a benzene ring and a pyrrole ring, with the addition of a 2-carbon side chain .Chemical Reactions Analysis
Tryptamine-d4 is intended for use as an internal standard for the quantification of tryptamine by GC- or LC-MS . Tryptamine is an indole alkaloid and intermediate in the biosynthesis of serotonin and the phytohormone melatonin in plants .Physical And Chemical Properties Analysis
The molecular weight of Tryptamine-d4 Hydrochloride is 200.70 g/mol . The exact mass is 200.1018331 g/mol . The compound is a solid and has a characteristic odor .Scientific Research Applications
Antidepressant and Anxiolytic Properties
Tryptamine-d4 Hydrochloride, a deuterated derivative of tryptamine, has been investigated for its potential as an antidepressant and anxiolytic agent. Depression and anxiety are prevalent psychiatric disorders affecting millions of people worldwide. The search for new drug candidates to manage these conditions remains a priority due to the limitations and side effects associated with existing antidepressants .
Mechanism of Action: Tryptamine-d4 Hydrochloride likely acts on monoamine neurotransmitters, such as serotonin (5-hydroxytryptamine, 5HT) and noradrenaline (NA), which play a crucial role in depression and anxiety. By modulating these neurotransmitter systems, it may alleviate symptoms and improve mood .
In Vivo Evaluation: In vivo studies have demonstrated that Tryptamine-d4 Hydrochloride exhibits antidepressant and anxiolytic properties. Researchers conducted acute toxicity testing to determine safe doses for therapeutic examination. The following tests were employed:
- Other Compounds : While other synthesized compounds exhibited weaker to moderate effects, they still demonstrated activity .
Conformational and Antioxidant Aspects
Apart from its neuropsychiatric potential, Tryptamine-d4 Hydrochloride’s conformational properties and antioxidant activity are also of interest.
Stereoelectronic Investigation: Researchers explore the stereoelectronic aspects relevant to stabilization and antioxidant activity. Tryptamine-d4 Hydrochloride, like other indole derivatives, may act as a free radical scavenger, contributing to its potential antioxidant effects .
For more details, you can refer to the original research articles:
Mechanism of Action
Target of Action
Tryptamine-d4 Hydrochloride, a deuterium-labeled form of Tryptamine Hydrochloride, is a monoamine alkaloid . It is believed to play a role as a neuromodulator or neurotransmitter . The primary targets of Tryptamine are the Aralkylamine dehydrogenase light chain and the Aralkylamine dehydrogenase heavy chain .
Mode of Action
Tryptamine-d4 Hydrochloride interacts with its targets, the Aralkylamine dehydrogenase light chain and the Aralkylamine dehydrogenase heavy chain . .
Biochemical Pathways
One pathway leading to the bioactive auxin, indole-3-acetic acid (IAA), is known as the tryptamine pathway . This pathway is suggested to proceed in the sequence: tryptophan (Trp), tryptamine, N-hydroxytryptamine, indole-3-acetaldoxime, indole-3-acetaldehyde (IAAld), IAA .
Result of Action
The effects of Tryptamine-d4 Hydrochloride are mediated by the 5-HT 2A receptor . It may also be modulated by interactions with other 5-HT receptors, monoamine transporters, and trace amine-associated receptors
Safety and Hazards
Future Directions
Tryptamines currently are not part of typical toxicology testing regimens and their contribution to drug overdoses may be underestimated . Although their prevalence was low, it is increasing . There are few published data on the many new compounds, their mechanisms of action, onset and duration of action, toxicity, signs and symptoms of intoxication and analytical methods to identify tryptamines and their metabolites . Therefore, more research is needed in this area to understand the potential health risks and public security threats posed by these substances .
properties
IUPAC Name |
1,1,2,2-tetradeuterio-2-(1H-indol-3-yl)ethanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2.ClH/c11-6-5-8-7-12-10-4-2-1-3-9(8)10;/h1-4,7,12H,5-6,11H2;1H/i5D2,6D2; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDFBGNBTTMPNIG-NXMSQKFDSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2)CCN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])(C1=CNC2=CC=CC=C21)C([2H])([2H])N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10481881 | |
Record name | Tryptamine-d4 Hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10481881 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tryptamine-d4 Hydrochloride | |
CAS RN |
340257-60-5 | |
Record name | Tryptamine-d4 Hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10481881 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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